1-Phenylurazole

• IUPAC Name: 1-phenyl-1,2,4-triazolidine-3,5-dione
• InChI: InChI=1S/C8H7N3O2/c12-7-9-8(13)11(10-7)6-4-2-1-3-5-6/h1-5H,(H2,9,10,12,13)
• InChI Key: WFYLHMAYBQLBEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)NC(=O)N2
• Molecular Formula: C8H7N3O2
• DSSTOX Substance ID: DTXSID20219576
• Molecular Weight: 177.16 g/mol
• CAS RN: 6942-46-7

Description

Synthesis Analysis

The synthesis of related compounds has been reported in the literature. For instance, benzidine was coupled with ethyl cyanoacetate and malononitrile to give azo-hydrazo products, which were then cyclized using hydrazine and phenyl hydrazine. Another study reported the transcarbamylation reaction in the hydrazine series, which occurs within the temperature range 160-210°C with a reaction time never less than 3-4 hours.

Chemical Reactions Analysis

Cyclic voltammetry results indicate that the electrochemically generated 4-(4-R-phenyl)-4H-1,2,4-triazole-3,5-diones are unstable and participate in oxidative ring cleavage. The effect of different parameters such as pH, 4-phenylurazole concentration, solvent, temperature, substitute effect, and time window of the chosen electrochemical method have been studied.

Physical And Chemical Properties Analysis

4-Phenylurazole appears as colorless columnar crystals, with a melting point of 207-209°C. It is soluble in ethanol but insoluble in ether. The molecular weight is 177.16.

Scientific Research Applications

Polymer Synthesis

1-Phenylurazole is utilized in the synthesis of novel aliphatic polyamides. When reacted with acetyl chloride, it leads to the formation of polyamides with inherent viscosities ranging from 0.108–0.396 dl g−1, demonstrating potential in the creation of new materials. These polymers are soluble in most organic solvents, suggesting a wide range of applications in material science (Mallakpour & Sheikholeslami, 1999).

Antimicrobial and Antioxidant Activities

1-Phenylurazole derivatives have been shown to possess antimicrobial and antioxidant properties. Research on pyrazole derivatives indicates the potential for these compounds to be developed as antimicrobial and antioxidant agents, which could have significant implications in medicinal chemistry (Chennapragada & Palagummi, 2018).

Chemical Reactions and Synthesis

Studies on the reactions between diazomethane and 1-phenylurazole have led to the formation of various products, indicating its utility in synthetic organic chemistry. This research enhances the understanding of reaction mechanisms involving 1-phenylurazole (Bausch & Wang, 1993).

Luminescence Sensing

1-Phenylurazole-related compounds are explored in luminescence sensing, particularly for the detection of ions like Fe3+. This application is significant in analytical chemistry, offering a new approach to sensing and detection methods (Liu & Liang, 2021).

Pharmaceutical Research

In the realm of pharmacology, derivatives of 1-Phenylurazole are evaluated for theirpotential in various applications, such as toxicity assessment, tumor inhibition, and anti-inflammatory actions. For instance, research on 1,3,4-oxadiazole and pyrazole derivatives has indicated their potential in toxicity assessment and tumor inhibition, highlighting the utility of 1-Phenylurazole in the development of new pharmaceutical agents (Faheem, 2018).

Cancer Research

1-Phenylurazole derivatives have been used in the discovery of apoptosis inducers, potentially contributing to cancer treatment research. This research underscores the importance of chemical genetics in identifying new anticancer agents and understanding molecular targets (Cai, Drewe, & Kasibhatla, 2006).

Organic Synthesis

In the field of organic chemistry, the synthesis and characterization of 1-Phenylurazole derivatives are explored for various applications, including as intermediates in the synthesis of other complex molecules. This research is crucial in expanding the repertoire of synthetic routes available to chemists (Chandrasekhar, Kumar, Mallela, & Bhirud, 2004).

Inhibitors in Biochemical Pathways

1-Phenylurazole compounds have been identified as novel antagonists for certain biochemical receptors, such as the P2X7 receptor. This discovery opens new avenues in the study of cellular signaling pathways and drug development (Nelson et al., 2006).

Safety and Hazards

4-Phenylurazole may cause eye and skin irritation, respiratory and digestive tract irritation. The toxicological properties of this material have not been fully investigated. It is advised to avoid contact with skin and eyes, avoid breathing vapors or mists, and not to ingest.